Cas no 1005038-13-0 (ethyl 5-methoxy-9-methyl-10-phenyl-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-13-carboxylate)

$ethyl 5-methoxy-9-methyl-10-phenyl-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-13-carboxylate structure$

1005038-13-0 structure

Product Name:ethyl 5-methoxy-9-methyl-10-phenyl-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-13-carboxylate

CAS No:1005038-13-0

MF:C₂₁H₂₂N₂O₄S

MW:398.475384235382

CID:5790441

Update Time:2023-11-20

ethyl 5-methoxy-9-methyl-10-phenyl-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-13-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2,6-Methano-2H-1,3,5-benzoxadiazocine-11-carboxylic acid, 3,4,5,6-tetrahydro-9-methoxy-2-methyl-3-phenyl-4-thioxo-, ethyl ester
- ethyl 5-methoxy-9-methyl-10-phenyl-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-13-carboxylate
- Inchi： 1S/C21H22N2O4S/c1-4-26-19(24)17-18-15-11-10-14(25-3)12-16(15)27-21(17,2)23(20(28)22-18)13-8-6-5-7-9-13/h5-12,17-18H,4H2,1-3H3,(H,22,28)
- InChI Key： JFNLQSYEXHRJMV-UHFFFAOYSA-N
- SMILES： O1C2=CC(OC)=CC=C2C2C(C(OCC)=O)C1(C)N(C1=CC=CC=C1)C(=S)N2

Experimental Properties

Density: 1.35±0.1 g/cm3(Predicted)
Boiling Point: 507.2±60.0 °C(Predicted)
pka: 11.82±0.60(Predicted)

ethyl 5-methoxy-9-methyl-10-phenyl-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-13-carboxylate Pricemore >>

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